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Compound of Interest

Compound Name: SPL-IN-1

Cat. No.: B15569247

Disclaimer: The query "SPL-IN-1" did not correspond to a specific chemical product in available
public data. The following information pertains to "Spent Pot Lining" (SPL), a significant
hazardous waste generated by the primary aluminum smelting industry. It is crucial for
researchers, scientists, and drug development professionals to confirm the exact identity of any
substance and consult its specific Safety Data Sheet (SDS) and local environmental
regulations before proceeding with handling and disposal.

Spent Pot Lining (SPL) is the removed inner lining of electrolytic cells used in aluminum
production.[1] It is classified as a hazardous waste due to its toxic, corrosive, and reactive
properties, necessitating specialized disposal procedures.[1]

Essential Safety and Logistical Information

Proper handling and logistics are critical to ensure safety and regulatory compliance. Key
considerations include:

e Personal Protective Equipment (PPE): All personnel handling SPL must use appropriate
PPE, including chemical-resistant goggles, face masks, gloves, and boots.[2]

e Transportation: SPL should be transported in covered, leak-proof containers mounted on
vehicles equipped with necessary safeguards to prevent any spillage. Transportation must
adhere to regulations such as the Hazardous and Other Wastes (Management &
Transboundary Movement) Rules, 2016.[3][4]
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o Storage: On-site storage must be in a cool, dry, and well-ventilated covered area with an
impervious floor to prevent contamination from rainwater.[3]

Quantitative Data: Typical Composition of SPL

The composition of SPL can vary but generally contains the following hazardous and non-
hazardous components.

Component Concentration Range
Carbon 60-75%

Sodium (Na) 7-11%

Alumina (Al203) 7-8%

Fluoride (F7) 4-7%

Iron(lll) Oxide (Fe203) 1-2%

Silicon Dioxide (SiO2) 1-2%

Cyanide (CN") 100-250 ppm

Source: Central Pollution Control Board, India[4]

[5]

Experimental Protocol: Treatment of Spent Pot
Lining

A common method for treating SPL involves the destruction of cyanides and the conversion of
leachable fluorides into a more stable form.

Objective: To neutralize the primary hazardous components of SPL to allow for safer disposal
or reuse.

Methodology:

e Size Reduction: The collected SPL is first crushed and then screened to ensure a uniform
particle size, typically less than 30 mm.[3][4]
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o Cyanide Destruction: The screened material undergoes heat treatment in a rotary kiln at
temperatures between 430-460°C. This thermal process effectively destroys the cyanide
compounds.[3] Flue gases from this process must be treated through a dedicated air
pollution control system.[4]

o Fluoride Conversion: Following heat treatment, the SPL is fed into a rotary hydro mist
reactor. Here, it is mixed with lime (calcium oxide) and a controlled mist of water. This
reaction converts leachable fluorides into the non-leachable and more stable calcium fluoride
(CaF2).[3]

» Final Product and Utilization: The resulting treated material is a carbon-rich mineral fuel that
can be utilized for energy and resource recovery in industries such as cement
manufacturing.[4][5]

Disposal and Treatment Workflow

The following diagram illustrates the step-by-step process for the proper management of SPL,
from generation to final disposition.
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Caption: Standard workflow for the proper disposal and treatment of Spent Pot Lining.
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Hazard Neutralization Pathway

This diagram illustrates the chemical transformation of hazardous components within SPL
during the treatment process.

é Treatment Process

N

Hazardous Components Neutralized Products

High Temperature results in

Destroyed Cyanide
(430-460°C) ved -y

(Gaseous byproducts treated)

Leachable Fluorides reacts with i o form Nom-leachable
L\/T/Zté?iﬂ?s): ™ Calcium Fluoride (CaF2)

AN J/

Leachable Cyanides

Ve

Click to download full resolution via product page

Caption: Signaling pathway for the neutralization of hazardous substances in SPL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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